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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772 Get Quote

An in-depth analysis of publicly available scientific literature and chemical databases reveals

that "FPI-1602" is the designation for a β-lactamase inhibitor. Despite this identification, a

comprehensive search has yielded insufficient public data to construct a detailed technical

guide or whitepaper that meets the specified requirements for in-depth experimental protocols,

quantitative data, and signaling pathway diagrams.

Compound Identification
FPI-1602 is chemically identified as (2S,5R)-2-(2-(azetidine-3-carbonyl)hydrazine-1-

carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate, with the assigned CAS

number 1452460-31-9. Information from chemical suppliers indicates its role as a β-lactamase

inhibitor with noted antimicrobial activity against several Gram-negative bacteria, including

Pseudomonas aeruginosa, Escherichia coli, and Enterobacter species.

Mechanism of Action: β-Lactamase Inhibition
β-lactam antibiotics are a cornerstone of antibacterial therapy, exerting their bactericidal effect

by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis

of the bacterial cell wall.[1] A primary mechanism of bacterial resistance to these antibiotics is

the production of β-lactamase enzymes, which hydrolyze the amide bond in the characteristic

four-membered β-lactam ring, rendering the antibiotic inactive.[1][2]

β-lactamase inhibitors are compounds administered concurrently with β-lactam antibiotics to

counteract this resistance mechanism. These inhibitors function by binding to the β-lactamase

enzyme, thereby preventing the degradation of the partner antibiotic and allowing it to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12414772?utm_src=pdf-interest
https://www.benchchem.com/product/b12414772?utm_src=pdf-body
https://www.benchchem.com/product/b12414772?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4968164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4968164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8388860/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


effectively reach its PBP targets.[2] The general mechanism of β-lactamase inhibition is

depicted in the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [FPI-1602 potential research applications]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12414772#fpi-
1602-potential-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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